Cas no 1706284-62-9 (N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide)
N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS025095093
- F6446-1167
- 1706284-62-9
- N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide
- N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-4-(trifluoromethoxy)benzamide
- N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide
-
- Inchi: 1S/C17H18F3N3O2S/c18-17(19,20)25-14-5-3-13(4-6-14)15(24)22-10-12-2-1-8-23(11-12)16-21-7-9-26-16/h3-7,9,12H,1-2,8,10-11H2,(H,22,24)
- InChI Key: XBLZMBQLZNHJBU-UHFFFAOYSA-N
- SMILES: S1C=CN=C1N1CCCC(CNC(C2C=CC(=CC=2)OC(F)(F)F)=O)C1
Computed Properties
- Exact Mass: 385.10718249g/mol
- Monoisotopic Mass: 385.10718249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 82.7Ų
N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6446-1167-2μmol |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 2μl |
$85.5 | 2023-05-18 | |
| Life Chemicals | F6446-1167-5μmol |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 5μl |
$94.5 | 2023-05-18 | |
| Life Chemicals | F6446-1167-10μmol |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 10μl |
$103.5 | 2023-05-18 | |
| Life Chemicals | F6446-1167-20μmol |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 20μl |
$118.5 | 2023-05-18 | |
| Life Chemicals | F6446-1167-1mg |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 1mg |
$81.0 | 2023-05-18 | |
| Life Chemicals | F6446-1167-2mg |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 2mg |
$88.5 | 2023-05-18 | |
| Life Chemicals | F6446-1167-3mg |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 3mg |
$94.5 | 2023-05-18 | |
| Life Chemicals | F6446-1167-4mg |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 4mg |
$99.0 | 2023-05-18 | |
| Life Chemicals | F6446-1167-5mg |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 5mg |
$103.5 | 2023-05-18 | |
| Life Chemicals | F6446-1167-10mg |
N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-4-(trifluoromethoxy)benzamide |
1706284-62-9 | 90%+ | 10mg |
$118.5 | 2023-05-18 |
N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide
N-((1-(Thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide
N-((1-(Thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide is a highly specialized organic compound with the CAS number 1706284-62-9. This compound is a derivative of benzamide, featuring a trifluoromethoxy substituent at the 4-position of the benzene ring and a piperidine moiety substituted with a thiazole group. The structure of this compound is notable for its combination of aromatic and heterocyclic components, which contribute to its unique chemical properties and potential biological activity.
The synthesis of N-((1-(Thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide involves a multi-step process that typically includes the preparation of the thiazole-containing piperidine intermediate. This intermediate is then coupled with the appropriately substituted benzoyl chloride or acid to form the final amide product. The use of protecting groups and careful control of reaction conditions are critical to ensure high yields and purity of the final compound.
Recent studies have highlighted the potential of this compound in various fields, particularly in medicinal chemistry. The presence of the trifluoromethoxy group imparts electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the thiazole ring is known for its ability to act as a hydrogen bond acceptor, which can enhance binding affinity to target proteins. These features make N-((1-(Thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide a promising candidate for further exploration in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.
In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Its metabolic stability has also been evaluated, with results indicating moderate clearance rates, which are desirable for drugs with chronic treatment regimens. Furthermore, preliminary toxicity studies have demonstrated that N-((1-(Thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide exhibits low acute toxicity, making it a safer option for further development.
The structural versatility of this compound allows for additional modifications to optimize its pharmacodynamic properties. For instance, substituting the trifluoromethoxy group with other electron-withdrawing or donating groups could fine-tune its activity against specific targets. Similarly, altering the piperidine ring or introducing additional functional groups could enhance its solubility or permeability across biological membranes.
From an industrial perspective, the synthesis of N-((1-(Thiazol-2-yI)piperidin3-yI)methyl)-4-(trifluoromethoxy)benzamide is scalable and amenable to large-scale production using established organic synthesis techniques. Its stability under standard storage conditions ensures that it can be distributed and used in various research settings without significant degradation.
In conclusion, N - ((1 - (thiazol - 2 - yl) piperidin - 3 - yl) methyl) - 4 - (trifluoromethoxy) benzamide represents a cutting-edge molecule with significant potential in both academic research and industrial applications. Its unique combination of structural features and promising pharmacological profiles make it an attractive candidate for further investigation in the development of novel therapeutic agents.
1706284-62-9 (N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethoxy)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)